Cas no 65929-04-6 (1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI))

• Product Name: 1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI)
• CAS No: 65929-04-6
• MF: C₃H₁₀NO₅P
• MW: 171.088962078094
• CID: 521454
• Update Time: 2025-04-19

1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol,2-amino-, mono(dihydrogen phosphate) (ester) (9CI)
• (2-amino-3-hydroxypropyl) dihydrogen phosphate
• 2-amino-1,3-propanediol-3-phosphate

• Inchi： 1S/C3H10NO5P/c4-3(1-5)2-9-10(6,7)8/h3,5H,1-2,4H2,(H2,6,7,8)
• InChI Key： WDWYJNPKBKWDBL-UHFFFAOYSA-N
• SMILES： NC(COP(=O)(O)O)CO

Computed Properties

• Exact Mass: 171.0297
• Monoisotopic Mass: 171.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.627
• Boiling Point: 454.7°C at 760 mmHg
• Flash Point: 228.8°C
• Refractive Index: 1.533
• PSA: 113.01
• LogP: -0.88440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphoethanolamines
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphoric acids and derivatives Phosphate esters Phosphoethanolamines